2-Cyclopropoxy-N,3-dimethylaniline

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,3-dimethylaniline
• InChI: InChI=1S/C11H15NO/c1-8-4-3-5-10(12-2)11(8)13-9-6-7-9/h3-5,9,12H,6-7H2,1-2H3
• InChI Key: XRWCCJXQXNROIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC)OC2CC2

Description

2-Cyclopropoxy-N,3-dimethylaniline is an aromatic amine derivative characterized by a benzene ring substituted with three functional groups: a cyclopropoxy ether at the 2-position, an N-methyl group, and a methyl group at the 3-position. The cyclopropoxy moiety introduces significant steric strain due to the three-membered ring, which may enhance reactivity or influence molecular conformation compared to larger cyclic ethers.

Key structural features include:

• Aromatic ring: Activated by electron-donating methyl and cyclopropoxy groups, favoring electrophilic substitution reactions.
• Cyclopropoxy group: A strained ether that may confer unique stability or reactivity.
• N-methyl substituent: Reduces basicity of the aniline nitrogen compared to unsubstituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N,3-dimethylaniline typically involves the alkylation of N,3-dimethylaniline with a cyclopropyl halide under basic conditions. The reaction can be carried out using sodium hydride (NaH) as a base in an aprotic solvent like dimethylformamide (DMF). The reaction proceeds as follows: [ \text{N,3-dimethylaniline} + \text{Cyclopropyl halide} \rightarrow \text{2-Cyclopropoxy-N,3-dimethylaniline} ]

Industrial Production Methods

On an industrial scale, the production of 2-Cyclopropoxy-N,3-dimethylaniline may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N,3-dimethylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding quinones.

Reduction: Reduction can be achieved using hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) to yield amines.

Substitution: Electrophilic aromatic substitution reactions can occur, where the aniline ring undergoes nitration, sulfonation, or halogenation.

Common Reagents and Conditions

Oxidation: KMnO₄ in acidic or neutral conditions.

Reduction: H₂ gas with Pd/C catalyst.

Substitution: Nitration with HNO₃ and H₂SO₄, sulfonation with SO₃, and halogenation with Br₂ or Cl₂.

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Nitro, sulfonyl, or halogenated derivatives.

Scientific Research Applications

2-Cyclopropoxy-N,3-dimethylaniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,3-dimethylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group can enhance the compound’s binding affinity and specificity towards these targets. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Cyclopropoxy-N,3-dimethylaniline with structurally or functionally related compounds, focusing on substituent effects, spectral data, and reactivity.

Structural Analogs with Cyclopropane Moieties

• 3-(2,2-Dichlorovinyl)-N-(2-methoxyphenyl)-2,2-dimethylcyclopropanecarboxamide ():
  • Substituents : A cyclopropane fused to a carboxamide group, with dichlorovinyl and methoxyphenyl substituents.
  • Key differences : The dichlorovinyl group introduces electron-withdrawing effects, contrasting with the electron-donating cyclopropoxy group in the target compound. This likely reduces aromatic ring activation in the dichlorovinyl analog.
  • Applications : Dichlorovinyl groups are common in pesticides, suggesting this compound may have agrochemical uses .

Brominated Aniline Derivatives

• 4,6-Dibromo-N-{3-[(4,6-dibromo-2,3-dimethylphenyl)imino]butan-2-ylidene}-2,3-dimethylaniline (): Substituents: Bromine atoms and a conjugated diimine system. Key differences: Bromine’s electron-withdrawing nature deactivates the aromatic ring, reducing electrophilic substitution reactivity compared to the target compound. The rigid, planar structure of the diimine moiety also contrasts with the strained cyclopropoxy group.

Substituted Anilines with Bulky Groups

• N-Benzhydryl-N,3-dimethylaniline (): Substituents: A benzhydryl group (two phenyl rings attached to a central carbon) and N,3-dimethyl groups. This contrasts with the smaller cyclopropoxy group in the target compound. Spectral Data: The benzhydryl group’s aromatic protons appear at δ ~7.3 in ¹H NMR, whereas the target compound’s cyclopropoxy protons may resonate upfield (δ ~0.5–2.5) .

Comparative Data Table

Parameter	2-Cyclopropoxy-N,3-dimethylaniline	3-(2,2-Dichlorovinyl)-N-(2-methoxyphenyl)-2,2-dimethylcyclopropanecarboxamide	N-Benzhydryl-N,3-dimethylaniline
Molecular Weight	~191.3 g/mol (calc.)	~356.2 g/mol	~287.4 g/mol
Key Substituents	2-O-cyclopropane, N-Me, 3-Me	Dichlorovinyl, carboxamide, 2-methoxyphenyl	Benzhydryl, N-Me, 3-Me
Aromatic Reactivity	Activated (electron-donating)	Deactivated (electron-withdrawing)	Sterically hindered
¹H NMR (Key Signals)	δ 6.5–7.5 (aromatic H)	δ ~6.8–7.5 (methoxyphenyl H)	δ ~7.3 (benzhydryl H)
Potential Applications	Pharmaceuticals, ligands	Agrochemicals	Catalysis, materials science

Research Findings and Implications

• Synthetic Challenges : Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropanation agents), whereas brominated analogs () are synthesized via condensation .
• Spectroscopic Signatures : IR spectra of the target compound would show C-O-C stretching (~1100 cm⁻¹) from the cyclopropoxy group, distinct from the C=O stretch (~1650 cm⁻¹) in carboxamide analogs .